molecular formula C20H47N2O6P B3362499 Ethane-1,2-diamine;octadecanoic acid;phosphoric acid CAS No. 100021-84-9

Ethane-1,2-diamine;octadecanoic acid;phosphoric acid

Cat. No. B3362499
CAS RN: 100021-84-9
M. Wt: 442.6 g/mol
InChI Key: YVVCEMHZXXJLOI-UHFFFAOYSA-N
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Description

Ethane-1,2-diamine, octadecanoic acid, and phosphoric acid are three important chemicals used in scientific research for various purposes. Ethane-1,2-diamine is a diamine compound that is commonly used as a building block in the synthesis of various organic compounds. Octadecanoic acid, also known as stearic acid, is a saturated fatty acid that is widely used in the production of various cosmetics, soaps, and detergents. Phosphoric acid is a mineral acid that is commonly used as a pH adjuster in various industrial processes.

Mechanism of Action

The mechanism of action of ethane-1,2-diamine, octadecanoic acid, and phosphoric acid varies depending on their specific applications. Ethane-1,2-diamine can act as a chelating agent, a ligand, or a nucleophile in various chemical reactions. Octadecanoic acid can act as a surfactant, an emulsifier, or a thickener in various formulations. Phosphoric acid can act as a proton donor or acceptor in various acid-base reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethane-1,2-diamine, octadecanoic acid, and phosphoric acid vary depending on their specific applications. Ethane-1,2-diamine has been found to exhibit antifungal, antibacterial, and antitumor activities in various studies. Octadecanoic acid has been found to have a cholesterol-lowering effect and to improve insulin sensitivity in various studies. Phosphoric acid has been found to have a role in bone mineralization and to regulate acid-base balance in various studies.

Advantages and Limitations for Lab Experiments

The advantages and limitations of using ethane-1,2-diamine, octadecanoic acid, and phosphoric acid in lab experiments vary depending on their specific applications. Ethane-1,2-diamine is a versatile building block that can be used in various synthetic routes, but it can also be toxic and corrosive. Octadecanoic acid is a readily available and inexpensive material that can be used in various formulations, but it can also be prone to oxidation and rancidity. Phosphoric acid is a strong acid that can be used as a pH adjuster, but it can also be hazardous and corrosive.

Future Directions

There are many possible future directions for the research and development of ethane-1,2-diamine, octadecanoic acid, and phosphoric acid. Some possible areas of interest include the synthesis of new derivatives of ethane-1,2-diamine with improved properties, the development of new applications for octadecanoic acid in the fields of biomedicine and nanotechnology, and the investigation of the role of phosphoric acid in various physiological processes. Other possible future directions include the optimization of the synthesis methods for these chemicals, the improvement of their safety and environmental profiles, and the development of new analytical methods for their detection and quantification.

Scientific Research Applications

Ethane-1,2-diamine is commonly used as a building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. Octadecanoic acid is widely used in the production of various cosmetics, soaps, and detergents. Phosphoric acid is commonly used as a pH adjuster in various industrial processes, including the production of fertilizers, detergents, and food additives.

properties

IUPAC Name

ethane-1,2-diamine;octadecanoic acid;phosphoric acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H36O2.C2H8N2.H3O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;3-1-2-4;1-5(2,3)4/h2-17H2,1H3,(H,19,20);1-4H2;(H3,1,2,3,4)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YVVCEMHZXXJLOI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCCCCCCC(=O)O.C(CN)N.OP(=O)(O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H47N2O6P
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00142873
Record name Stearic acid, compound with ethane-1,2-diamine phosphate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00142873
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

442.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

100021-84-9
Record name Octadecanoic acid, compd. with 1,2-ethanediamine phosphate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=100021-84-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Stearic acid, compound with ethane-1,2-diamine phosphate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0100021849
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Stearic acid, compound with ethane-1,2-diamine phosphate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00142873
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Stearic acid, compound with ethane-1,2-diamine phosphate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.099.135
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Ethane-1,2-diamine;octadecanoic acid;phosphoric acid
Reactant of Route 2
Ethane-1,2-diamine;octadecanoic acid;phosphoric acid
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Ethane-1,2-diamine;octadecanoic acid;phosphoric acid
Reactant of Route 4
Ethane-1,2-diamine;octadecanoic acid;phosphoric acid
Reactant of Route 5
Ethane-1,2-diamine;octadecanoic acid;phosphoric acid
Reactant of Route 6
Ethane-1,2-diamine;octadecanoic acid;phosphoric acid

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